Cas no 2248290-97-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate
• CAS No: 2248290-97-1
• MF: C₁₄H₆F₃NO₄S
• MW: 341.261952877045
• CID: 6321150
• PubChem ID: 165725901
• Update Time: 2025-09-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515841
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate
• 2248290-97-1

• Inchi： 1S/C14H6F3NO4S/c15-14(16,17)7-5-10(23-6-7)13(21)22-18-11(19)8-3-1-2-4-9(8)12(18)20/h1-6H
• InChI Key： NNXMASCZQLECIN-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)C=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 340.99696333g/mol
• Monoisotopic Mass: 340.99696333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate (CAS: 2248290-97-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate (CAS: 2248290-97-1) has emerged as a promising candidate for further investigation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique isoindole and trifluoromethylthiophene moieties, has been synthesized through a series of optimized reactions, as detailed in recent publications. The presence of the trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug development. Recent studies have demonstrated its efficacy as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have revealed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate exhibits significant inhibitory activity against targeted enzymes, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics for conditions such as autoimmune diseases and certain cancers. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Despite its promising profile, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(trifluoromethyl)thiophene-2-carboxylate represents a compelling area of research in chemical biology. Its unique structural features and potent biological activity underscore its potential as a therapeutic agent. Continued investigation and optimization will be critical to unlocking its full clinical potential.